Cas no 64958-53-8 (Pyrimidine,4-methoxy-2-(1-methylethyl)-)

Pyrimidine,4-methoxy-2-(1-methylethyl)- structure
64958-53-8 structure
Product Name:Pyrimidine,4-methoxy-2-(1-methylethyl)-
CAS No:64958-53-8
MF:C8H12N2O
MW:152.193681716919
CID:501289
PubChem ID:12440894
Update Time:2025-04-19

Pyrimidine,4-methoxy-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4-methoxy-2-(1-methylethyl)-
    • Pyrimidine, 4-methoxy-2-(1-methylethyl)- (9CI)
    • SB56779
    • 64958-53-8
    • GS2534
    • 2-isopropyl-4-methoxypyrimidine
    • SCHEMBL2625472
    • Inchi: 1S/C8H12N2O/c1-6(2)8-9-5-4-7(10-8)11-3/h4-6H,1-3H3
    • InChI Key: LEBXSRJXGRZVLM-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=NC(C(C)C)=N1

Computed Properties

  • Exact Mass: 152.09506
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • PSA: 35.01
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